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Cat. No.: B12392758 Get Quote
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Introduction

Slu-PP-915 is a potent, small-molecule pan-agonist of the Estrogen-Related Receptors (ERRα,

ERRβ, and ERRγ), which are orphan nuclear receptors that play a critical role in the regulation

of cellular energy metabolism, mitochondrial function, and autophagy.[1][2][3] As an exercise

mimetic, Slu-PP-915 has garnered significant interest for its potential therapeutic applications

in metabolic diseases and heart failure.[4][5][6][7] These application notes provide a

comprehensive guide for the preparation and use of Slu-PP-915 in a cell culture setting,

including detailed protocols and expected outcomes.
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Parameter Value Cell Line(s) Reference

EC50 (ERRα) 414 nM HEK293T [8]

EC50 (ERRβ) 435 nM HEK293T [8]

EC50 (ERRγ) 378 nM HEK293T [8]

Stock Solution 10 mM N/A [4][8]

Solvent DMSO N/A [4][8]

Storage -20°C N/A [4]

Working

Concentration
2.5 µM - 10 µM

C2C12 myoblasts,

Neonatal Rat

Ventricular Myocytes

(NRVMs)

[4][9][10][11]

Incubation Time 3 - 72 hours
C2C12 myoblasts,

NRVMs
[9][10][11]

Signaling Pathway
Slu-PP-915 acts as an agonist for the Estrogen-Related Receptors (ERRs). Upon binding, it

modulates the transcriptional activity of these receptors, leading to the upregulation of target

genes involved in key metabolic pathways. A significant downstream effect is the induction of

autophagy through the transcription factor EB (TFEB), a master regulator of the autophagy-

lysosome pathway.[2][9][12] Activation of ERRs by Slu-PP-915 increases TFEB expression,

which in turn promotes the expression of genes essential for autophagy and lysosomal

biogenesis.[2][9] This compound has been shown to upregulate ERR target genes such as

PGC1α, PDK4, and LDHA in C2C12 myoblast cells.[3][8]
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Caption: Signaling pathway of Slu-PP-915.

Experimental Protocols
1. Preparation of Slu-PP-915 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Slu-PP-915.

Materials:

Slu-PP-915 powder (Molecular Weight: 341.16 g/mol )[8]

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Procedure:

Allow the Slu-PP-915 powder to equilibrate to room temperature before opening.

To prepare a 10 mM stock solution, dissolve 3.41 mg of Slu-PP-915 in 1 mL of DMSO.
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Vortex thoroughly until the powder is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C.[4]

2. Treatment of Cultured Cells with Slu-PP-915

This protocol provides a general procedure for treating adherent cells with Slu-PP-915. The

final concentration and incubation time should be optimized for your specific cell line and

experimental goals.

Materials:

Cultured cells in multi-well plates

Complete cell culture medium

Slu-PP-915 stock solution (10 mM in DMSO)

Vehicle control (DMSO)

Procedure:

Seed cells in a multi-well plate at a density that will ensure they are in the exponential growth

phase at the time of treatment.

The following day, prepare the working solutions of Slu-PP-915 by diluting the 10 mM stock

solution in complete cell culture medium to the desired final concentrations (e.g., for a final

concentration of 5 µM, dilute the stock solution 1:2000).

Prepare a vehicle control by adding the same volume of DMSO to complete cell culture

medium as was used for the highest concentration of Slu-PP-915.

Remove the existing medium from the cells and replace it with the medium containing the

desired concentration of Slu-PP-915 or the vehicle control.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.biorxiv.org/content/10.1101/2022.02.14.480431.full
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://www.benchchem.com/product/b12392758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate the cells for the desired period (e.g., 3, 24, 48, or 72 hours) at 37°C in a humidified

incubator with 5% CO2.[3][9]

Following incubation, proceed with downstream analysis such as gene expression analysis

(e.g., qPCR for PGC1A, PDK4, LDHA), western blotting for protein expression (e.g., TFEB,

LAMP1), or functional assays.[9][10][11]

Experimental Workflow
The following diagram illustrates the general workflow for preparing and using Slu-PP-915 in

cell culture experiments.
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Caption: Workflow for Slu-PP-915 cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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